molecular formula C7H7ClN2O3 B493926 2-(Chloromethyl)-3-methyl-4-nitropyridine 1-oxide

2-(Chloromethyl)-3-methyl-4-nitropyridine 1-oxide

Cat. No.: B493926
M. Wt: 202.59g/mol
InChI Key: WTUOROFNVRAWHM-UHFFFAOYSA-N
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Description

2-(Chloromethyl)-3-methyl-4-nitropyridine 1-oxide is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.59g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7ClN2O3

Molecular Weight

202.59g/mol

IUPAC Name

2-(chloromethyl)-3-methyl-4-nitro-1-oxidopyridin-1-ium

InChI

InChI=1S/C7H7ClN2O3/c1-5-6(10(12)13)2-3-9(11)7(5)4-8/h2-3H,4H2,1H3

InChI Key

WTUOROFNVRAWHM-UHFFFAOYSA-N

SMILES

CC1=C(C=C[N+](=C1CCl)[O-])[N+](=O)[O-]

Canonical SMILES

CC1=C(C=C[N+](=C1CCl)[O-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

300 ml of concentrated sulphuric acid are added slowly while cooling with dry ice to 230 ml of concentrated nitric acid (68%; d=1.41), whereby the temperature of the mixture does not exceed 5°. A solution of 38.7 g (0.25 mol) of 2-chloromethyl-3-methylpyridine 1-oxide is added thereto and the mixture is stirred at 80° for 2 hours. The reaction mixture is poured on to a mixture of ice and methylene chloride, the aqueous phase is washed several times with methylene chloride and the methylene chloride solution is extracted with 10% sodium bicarbonate solution. The organic phase is dried with sodium sulphate and concentrated. The residue is recrystallized from ethyl acetate, there being obtained 2-chloromethyl-3-methyl-4-nitropyridine 1-oxide. The product exhibits a melting point of 126°-129°.
Quantity
300 mL
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reactant
Reaction Step One
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0 (± 1) mol
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230 mL
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Reaction Step Two
Name
2-chloromethyl-3-methylpyridine 1-oxide
Quantity
38.7 g
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reactant
Reaction Step Three
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0 (± 1) mol
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solvent
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